Cas no 118863-62-0 (3-(4-bromophenyl)-4H-1,2,4-triazole)

3-(4-bromophenyl)-4H-1,2,4-triazole structure

118863-62-0 structure

Product Name:3-(4-bromophenyl)-4H-1,2,4-triazole

CAS No:118863-62-0

MF:C₈H₆BrN₃

MW:224.057340145111

MDL:MFCD17214257

CID:838735

PubChem ID:46948734

Update Time:2024-11-03

3-(4-bromophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 3-(4-Bromophenyl)-1H-[1,2,4]triazole
- 3-(4-BroMophenyl)-1H-1,2,4-triazole
- 3-(4-Bromophenyl)-4H-1,2,4-triazole
- 5-(4-broMophenyl)-1H-1,2,4-triazole
- XJSPWQRTWATLKK-UHFFFAOYSA-N
- SBB074281
- STL433244
- FCH1327787
- ST4151064
- AKOS025394198
- DTXSID40677593
- FS-3016
- CCG-326961
- MFCD17214257
- SY111822
- DA-14833
- MFCD16659605
- CS-W005703
- EN300-77944
- AKOS015835630
- 118863-62-0
- SCHEMBL158909
- AKOS015919888
- 3-(4-bromophenyl)-4H-1,2,4-triazole
- MDL： MFCD17214257
- Inchi： 1S/C8H6BrN3/c9-7-3-1-6(2-4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
- InChI Key： XJSPWQRTWATLKK-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=NC=NN1

Computed Properties

Exact Mass: 222.97500
Monoisotopic Mass: 222.97451g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6
XLogP3: 2.3

Experimental Properties

PSA: 41.57000
LogP: 2.23420

3-(4-bromophenyl)-4H-1,2,4-triazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature(BD210598)

3-(4-bromophenyl)-4H-1,2,4-triazole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-bromophenyl)-4H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM182722-1g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	1g	$112	2021-06-16
Chemenu	CM182722-5g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	5g	$318	2021-06-16
Chemenu	CM182722-10g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	10g	$524	2021-06-16
Fluorochem	077667-1g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	1g	￡89.00	2022-03-01
Fluorochem	077667-5g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	5g	￡279.00	2022-03-01
Fluorochem	077667-10g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	10g	￡459.00	2022-03-01
Ambeed	A148346-250mg	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	250mg	$19.0	2024-04-25
Ambeed	A148346-1g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	1g	$48.0	2024-04-25
Ambeed	A148346-5g	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0	95%	5g	$239.0	2024-04-25
TRC	B700290-50mg	3-(4-Bromophenyl)-1H-[1,2,4]triazole	118863-62-0		50mg	$ 50.00	2022-06-06

3-(4-bromophenyl)-4H-1,2,4-triazole Production Method

3-(4-bromophenyl)-4H-1,2,4-triazole Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

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Cas no 118863-62-0 (3-(4-bromophenyl)-4H-1,2,4-triazole)

3-(4-bromophenyl)-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

3-(4-bromophenyl)-4H-1,2,4-triazole Security Information

3-(4-bromophenyl)-4H-1,2,4-triazole Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

3-(4-bromophenyl)-4H-1,2,4-triazole Pricemore >>

3-(4-bromophenyl)-4H-1,2,4-triazole Production Method

3-(4-bromophenyl)-4H-1,2,4-triazole Related Literature

Related Categories

118863-62-0 (3-(4-bromophenyl)-4H-1,2,4-triazole) Related Products